Cas no 69079-25-0 (1-benzyl-4-methylpyrrolidin-3-one)

• Product Name: 1-benzyl-4-methylpyrrolidin-3-one
• CAS No: 69079-25-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD11858563
• CID: 973047
• PubChem ID: 12430980
• Update Time: 2025-04-19

1-benzyl-4-methylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-methylpyrrolidin-3-one
• 3- Pyrrolidinone, 4-methyl-1-(phenylmethyl)-
• 1-Benzyl-4-methyl-pyrrolidin-3-one
• 69079-25-0
• AKOS026728331
• EN300-102419
• NSXHIJHCRCPVAS-UHFFFAOYSA-N
• 1-benzyl-4-methylpyrrolid-3-one
• CS-0230131
• 1-benzyl-4-methyl-3-pyrrolidone
• SB38342
• CHEMBL4578626
• AMY15969
• SCHEMBL9379752
• DTXSID90497980
• G55833

• MDL： MFCD11858563
• Inchi： 1S/C12H15NO/c1-10-7-13(9-12(10)14)8-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key： NSXHIJHCRCPVAS-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų